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Compound of Interest

Compound Name: 2'-Amino-biphenyl-4-carbonitrile

Cat. No.: B1270057 Get Quote

This in-depth technical guide provides a comprehensive framework for the structural elucidation

of 2'-Amino-biphenyl-4-carbonitrile, a key building block in medicinal chemistry and materials

science. This document is intended for researchers, scientists, and drug development

professionals, offering a detailed exploration of the multi-technique approach required for

unambiguous structure confirmation. We will delve into the core analytical methodologies,

providing not just procedural steps, but the scientific rationale behind each technique, ensuring

a thorough understanding of the entire elucidation process.

Introduction: The Significance of 2'-Amino-biphenyl-
4-carbonitrile
2'-Amino-biphenyl-4-carbonitrile, with the molecular formula C₁₃H₁₀N₂ and a molecular

weight of 194.23 g/mol , is a bifunctional organic molecule featuring a biphenyl scaffold

substituted with an amino group and a nitrile group.[1][2] This unique combination of functional

groups makes it a valuable intermediate in the synthesis of a wide range of compounds with

potential therapeutic and electronic applications. The precise arrangement of these groups on

the biphenyl core is critical to the molecule's chemical reactivity and its ability to interact with

biological targets or function in organic electronic devices. Therefore, rigorous structural

confirmation is a prerequisite for its use in any research or development setting.

The synthesis of such biphenyl derivatives is often achieved through palladium-catalyzed

cross-coupling reactions, such as the Suzuki-Miyaura coupling.[3][4][5] This reaction typically

involves the coupling of an aryl halide with an arylboronic acid. For 2'-Amino-biphenyl-4-
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carbonitrile, a plausible synthetic route would involve the reaction of 2-aminophenylboronic

acid with 4-bromobenzonitrile. Given the potential for side reactions and the formation of

regioisomers, a comprehensive analytical workflow is essential to confirm the desired

connectivity and rule out any alternative structures.

This guide will walk through a logical and self-validating workflow for the complete structural

elucidation of 2'-Amino-biphenyl-4-carbonitrile, integrating data from Nuclear Magnetic

Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), Fourier-Transform Infrared (FTIR)

Spectroscopy, and Single-Crystal X-ray Crystallography.

The Elucidation Workflow: A Multi-faceted Approach
The definitive confirmation of a chemical structure is rarely achieved with a single analytical

technique. Instead, a synergistic approach, where the strengths of various methods

complement each other, is employed. The following diagram illustrates the logical flow of the

structure elucidation process for 2'-Amino-biphenyl-4-carbonitrile.
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Figure 1. Structure Elucidation Workflow
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Figure 2. X-ray Crystallography Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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